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Introduction
Cissetin is a naturally occurring compound that has been identified as a potent antifungal

agent. It belongs to the class of pyrrolidinone antibiotics and is characterized by a unique cis-

octalin ring fusion, distinguishing it from other members of the setin family of natural products.

This technical guide provides a comprehensive overview of the chemical structure, known

biological activities, and available data on Cissetin, designed to support further research and

development efforts.

Chemical Structure and Properties
Cissetin is a complex molecule with the chemical formula C₂₃H₃₃NO₄. Its systematic IUPAC

name is (3Z,5S)-3-[[(1S,2R,4aS,6S,8aS)-1,6-dimethyl-2-[(E)-prop-1-enyl]-4a,5,6,7,8,8a-

hexahydro-2H-naphthalen-1-yl]-hydroxymethylidene]-5-(1-hydroxyethyl)-1-methylpyrrolidine-

2,4-dione[1].

Table 1: Chemical and Physical Properties of Cissetin
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Property Value Source

Molecular Formula C₂₃H₃₃NO₄ PubChem[1]

IUPAC Name

(3Z,5S)-3-

[[(1S,2R,4aS,6S,8aS)-1,6-

dimethyl-2-[(E)-prop-1-

enyl]-4a,5,6,7,8,8a-hexahydro-

2H-naphthalen-1-yl]-

hydroxymethylidene]-5-(1-

hydroxyethyl)-1-

methylpyrrolidine-2,4-dione

PubChem[1]

Molecular Weight 387.5 g/mol Calculated

CAS Number Not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Spectroscopic Data:

Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for Cissetin are not

readily available in public databases. The primary source of this information would be the

original isolation and identification paper by Boros et al. (2003), which is not widely accessible.

Experimental Protocols
Isolation and Purification
Cissetin was first isolated from a fungal source. The general methodology for the isolation of

such natural products typically involves a multi-step process. While the specific protocol for

Cissetin is not detailed in publicly available literature, a generalized workflow can be inferred.

Diagram 1: Generalized Experimental Workflow for Cissetin Isolation
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Caption: A logical workflow for the isolation and identification of Cissetin.
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Biological Activity and Mechanism of Action
Cissetin is reported to be a setin-like antibiotic with antifungal properties. The pyrrolidinone

ring system is a common feature in many biologically active natural products with diverse

activities, including antifungal and antibacterial effects.

The precise mechanism of action for Cissetin has not been elucidated in the available

literature. However, by analogy to other pyrrolidinone and setin-like antibiotics, it may involve

the disruption of essential cellular processes in fungi. Potential mechanisms could include the

inhibition of key enzymes involved in cell wall biosynthesis or interference with cellular signaling

pathways.

Potential Signaling Pathways
The specific signaling pathways affected by Cissetin remain to be investigated. Given its

classification as a setin-like antibiotic, it is plausible that its mechanism could be related to

pathways targeted by similar compounds. However, without experimental data, any proposed

pathway is speculative.

Diagram 2: Hypothetical Antifungal Mechanism of Action
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Caption: A potential mechanism of action for Cissetin's antifungal activity.

Conclusion and Future Directions
Cissetin represents a promising lead compound for the development of new antifungal

therapies. Its unique chemical structure offers opportunities for medicinal chemistry exploration

to enhance its potency and spectrum of activity. Key areas for future research include:
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Total Synthesis: Development of a synthetic route to Cissetin to enable the production of

analogues for structure-activity relationship (SAR) studies.

Mechanism of Action Studies: Elucidation of the specific molecular target and signaling

pathways affected by Cissetin to understand its antifungal activity.

In Vivo Efficacy: Evaluation of the antifungal activity of Cissetin in animal models of fungal

infections.

Spectroscopic and Physicochemical Characterization: Detailed analysis to provide a

complete dataset for this molecule.

The information presented in this guide, although limited by the availability of public data,

provides a foundational understanding of Cissetin for the scientific community. Further

investigation into this novel antibiotic is warranted to fully explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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